2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid

• Molecular Formula: C31H33NO6
• Molecular Weight: 515.6 g/mol
• IUPAC Name: 2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid
• InChI: InChI=1S/C31H33NO6/c1-3-37-27-16-21(14-15-26(27)38-18-20-12-10-19(2)11-13-20)29-30-22(6-4-8-24(30)33)32(17-28(35)36)23-7-5-9-25(34)31(23)29/h10-16,29H,3-9,17-18H2,1-2H3,(H,35,36)
• InChI Key: PAJFLLPUXDITRR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C3=C(CCCC3=O)N(C4=C2C(=O)CCC4)CC(=O)O)OCC5=CC=C(C=C5)C

Description

2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and biotechnology.

Mechanism of Action

The mechanism of action of 2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid involves the inhibition of certain enzymes and signaling pathways that are involved in the progression of various diseases. For example, it has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins. In addition, it has also been found to inhibit the activity of certain kinases that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that it can inhibit the growth and proliferation of cancer cells, reduce the production of inflammatory mediators, and modulate the activity of certain signaling pathways. In vivo studies have also shown that it can reduce the growth and metastasis of tumors, alleviate inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its poor solubility, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid. These include the optimization of its synthesis method to improve yield and purity, the development of novel formulations to improve its solubility and bioavailability, and the investigation of its potential use in combination with other drugs or therapies for enhanced efficacy. In addition, further studies are needed to elucidate its mechanism of action and to explore its potential applications in other scientific fields.

Synthesis Methods

The synthesis of 2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid involves the reaction of 4-methylphenol, 3-ethoxyaniline, and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of a catalyst. The resulting product is then subjected to further reactions to yield the final compound.

Scientific Research Applications

2-[9-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, it has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral activities. In addition, it has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.